Cas no 1805173-07-2 (Methyl 2-cyano-5-hydroxy-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-5-hydroxy-3-(trifluoromethyl)benzoate
• CAS No: 1805173-07-2
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4951971
• Update Time: 2023-08-22

Methyl 2-cyano-5-hydroxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-hydroxy-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)6-2-5(15)3-8(7(6)4-14)10(11,12)13/h2-3,15H,1H3
• InChI Key： VQEPMAFICKHOAK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)OC)C=1C#N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2
• Topological Polar Surface Area: 70.3